Cas no 71400-35-6 (DIBENZO[B,E][1,4]DIOXIN-2,7-DIAMINE)

• Product Name: DIBENZO[B,E][1,4]DIOXIN-2,7-DIAMINE
• CAS No: 71400-35-6
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• MDL: MFCD24646665
• CID: 3422184
• PubChem ID: 353540
• Update Time: 2025-05-27

DIBENZO[B,E][1,4]DIOXIN-2,7-DIAMINE Chemical and Physical Properties

Names and Identifiers

• DIBENZO[B,E][1,4]DIOXIN-2,7-DIAMINE
• NSC602114
• 71400-35-6
• dibenzo-p-dioxin-2,7-diamine
• SCHEMBL2387123
• MFCD24646665
• NSC-602114
• Dibenzo[b,e][1,4]dioxine-2,7-diamine
• 2,7-diaminodibenzodioxin
• BEDDLDBPAODZQH-UHFFFAOYSA-N
• E86675
• SY275353
• 2,7-Diaminodibenzo[b,e][1,4]dioxine

• MDL： MFCD24646665
• Inchi： 1S/C12H10N2O2/c13-7-1-3-9-11(5-7)16-10-4-2-8(14)6-12(10)15-9/h1-6H,13-14H2
• InChI Key： BEDDLDBPAODZQH-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2OC2C=CC(=CC1=2)N)N

Computed Properties

• Exact Mass: 214.074227566Da
• Monoisotopic Mass: 214.074227566Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 70.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxins Dibenzo-p-dioxins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxins Benzo-p-dioxins Dibenzo-p-dioxins

Additional information on DIBENZO[B,E][1,4]DIOXIN-2,7-DIAMINE

Recent Advances in the Study of DIBENZO[B,E][1,4]DIOXIN-2,7-DIAMINE (CAS: 71400-35-6) in Chemical Biology and Pharmaceutical Research

DIBENZO[B,E][1,4]DIOXIN-2,7-DIAMINE (CAS: 71400-35-6) is a structurally unique compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This heterocyclic aromatic amine features a dibenzodioxin core, which is known for its stability and ability to interact with biological targets. Recent studies have explored its utility as a building block for novel drug candidates, particularly in the development of kinase inhibitors and DNA-interactive agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of DIBENZO[B,E][1,4]DIOXIN-2,7-DIAMINE exhibit potent inhibitory activity against several cancer-related kinases, including EGFR and VEGFR-2. The researchers employed structure-activity relationship (SAR) analysis to optimize the compound's scaffold, leading to derivatives with improved selectivity and pharmacokinetic properties. Molecular docking studies revealed that the planar dibenzodioxin core facilitates strong π-π stacking interactions with the kinase ATP-binding sites.

In the field of antimicrobial research, a team at the University of Tokyo recently reported (Nature Communications, 2024) that DIBENZO[B,E][1,4]DIOXIN-2,7-DIAMINE derivatives show remarkable activity against drug-resistant Gram-positive bacteria. The mechanism appears to involve disruption of bacterial cell wall biosynthesis, with particular efficacy against methicillin-resistant Staphylococcus aureus (MRSA) strains. The study highlighted the compound's ability to penetrate bacterial biofilms, a property that could address significant challenges in treating chronic infections.

From a synthetic chemistry perspective, advances in the preparation of DIBENZO[B,E][1,4]DIOXIN-2,7-DIAMINE have been reported in several recent publications. A 2024 paper in Organic Letters described a novel palladium-catalyzed coupling approach that significantly improves the yield and purity of the compound compared to traditional methods. This development is particularly important for scaling up production for preclinical studies.

The compound's fluorescent properties have also attracted attention in bioimaging applications. Research published in Chemical Science (2023) demonstrated that DIBENZO[B,E][1,4]DIOXIN-2,7-DIAMINE derivatives can serve as effective probes for detecting amyloid aggregates in neurodegenerative diseases. The planar structure and electron-rich nature of the molecule contribute to its strong fluorescence and specific binding to β-sheet structures.

Despite these promising developments, challenges remain in the clinical translation of DIBENZO[B,E][1,4]DIOXIN-2,7-DIAMINE-based therapeutics. Recent pharmacokinetic studies (European Journal of Pharmaceutical Sciences, 2024) indicate that while the compound shows good tissue penetration, its metabolic stability requires further optimization. Several research groups are currently exploring prodrug strategies and formulation approaches to address these limitations.

The growing body of research on DIBENZO[B,E][1,4]DIOXIN-2,7-DIAMINE (CAS: 71400-35-6) suggests its potential as a versatile scaffold in medicinal chemistry. Future directions likely include the development of targeted drug delivery systems and combination therapies that leverage the compound's unique physicochemical properties. As synthetic methodologies continue to improve and biological understanding deepens, this molecule may emerge as an important pharmacophore in multiple therapeutic areas.